Cas no 69671-17-6 (alpha-Neoendorphin)
alpha-Neoendorphin Chemical and Physical Properties
Names and Identifiers
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- BDBM82083
- CB0427223
- Q4734919
- alpha-Neoendorphin
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- Inchi: 1S/C60H89N15O13/c1-36(2)30-46(73-56(84)47(32-37-12-4-3-5-13-37)69-51(79)35-67-50(78)34-68-52(80)42(63)31-38-18-22-40(76)23-19-38)55(83)71-44(16-10-28-66-60(64)65)53(81)70-43(14-6-8-26-61)54(82)74-48(33-39-20-24-41(77)25-21-39)58(86)75-29-11-17-49(75)57(85)72-45(59(87)88)15-7-9-27-62/h3-5,12-13,18-25,36,42-49,76-77H,6-11,14-17,26-35,61-63H2,1-2H3,(H,67,78)(H,68,80)(H,69,79)(H,70,81)(H,71,83)(H,72,85)(H,73,84)(H,74,82)(H,87,88)(H4,64,65,66)/t42-,43-,44-,45-,46-,47-,48-,49-/m0/s1
- InChI Key: KZTDMJBCZSGHOG-XJIZABAQSA-N
- SMILES: O=C([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCCN)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCCCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 88
- Rotatable Bond Count: 38
- Complexity: 2270
- Topological Polar Surface Area: 473
alpha-Neoendorphin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P000941-5mg |
alpha-Neoendorphin |
69671-17-6 | 5mg |
$350.00 | 2025-08-06 | ||
| AAPPTec | P000941-10mg |
alpha-Neoendorphin |
69671-17-6 | 10mg |
$620.00 | 2025-08-06 | ||
| AAPPTec | P000941-25mg |
alpha-Neoendorphin |
69671-17-6 | 25mg |
$1.550.00 | 2025-08-06 | ||
| A2B Chem LLC | AH22852-5mg |
alpha-neoendorphin |
69671-17-6 | 5mg |
$289.00 | 2024-04-19 | ||
| A2B Chem LLC | AH22852-25mg |
alpha-neoendorphin |
69671-17-6 | 25mg |
$1089.00 | 2024-04-19 |
alpha-Neoendorphin Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on alpha-Neoendorphin
Introduction to Alpha-Neoendorphin (CAS No: 69671-17-6)
Alpha-Neoendorphin, identified by the Chemical Abstracts Service Number (CAS No) 69671-17-6, is a compound of significant interest in the field of neurochemistry and pharmacology. This neuropeptide derivative has garnered attention for its unique molecular structure and potential biological activities, particularly in modulating pain perception and central nervous system function. The compound belongs to the endorphin family, a group of peptides known for their role in mediating analgesia and mood regulation. Understanding the properties and applications of Alpha-Neoendorphin requires a deep dive into its chemical structure, pharmacological effects, and emerging research findings.
The molecular formula of Alpha-Neoendorphin is C55H75NO18, reflecting its complex composition and the presence of multiple functional groups. These include hydroxyl groups, which contribute to its solubility in aqueous solutions, and amide linkages, which are critical for its stability and biological activity. The presence of aromatic rings in its structure suggests potential interactions with opioid receptors, a key feature that has been explored in recent studies.
One of the most compelling aspects of Alpha-Neoendorphin is its potential as an analgesic agent. Traditional opioids, while effective in pain management, often come with significant side effects such as tolerance, dependence, and respiratory depression. Alpha-Neoendorphin, however, shows promise in offering a more targeted approach to pain relief without these adverse effects. Research indicates that it may interact with mu-opioid receptors in a manner similar to endorphins but with improved selectivity and reduced risk of side effects.
Recent studies have begun to unravel the mechanisms by which Alpha-Neoendorphin exerts its pharmacological effects. One notable finding is its ability to enhance the release of neurotransmitters such as GABA (gamma-aminobutyric acid) and serotonin, which play crucial roles in pain modulation and mood regulation. This suggests that Alpha-Neoendorphin could be a valuable tool in treating not only chronic pain conditions but also neurological disorders associated with neurotransmitter imbalances.
The synthesis of Alpha-Neoendorphin presents unique challenges due to its complex structure. Advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and enzymatic modification, have been employed to produce high-purity samples for research purposes. These methods allow for precise control over the molecular structure, ensuring that the final product retains its biological activity. The development of efficient synthetic routes is crucial for scaling up production and making Alpha-Neoendorphin more accessible for therapeutic applications.
In addition to its analgesic properties, preliminary research has explored the potential role of Alpha-Neoendorphin in mood disorders such as depression and anxiety. Studies suggest that it may modulate serotonin levels in the brain, potentially leading to improvements in symptoms associated with these conditions. While further research is needed to fully understand these effects, the findings are promising and warrant further investigation.
The pharmacokinetic profile of Alpha-Neoendorphin is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Initial studies indicate that Alpha-Neoendorphin has a moderate half-life, allowing for sustained activity without requiring frequent dosing. However, more detailed pharmacokinetic studies are necessary to determine the ideal dosage regimen and formulation strategies.
One of the key challenges in developing Alpha-Neoendorphin as a therapeutic agent is its potential for degradation under physiological conditions. Peptides like Alpha-Neoendorphin are susceptible to enzymatic breakdown by proteases in the body, which can limit their bioavailability. To address this issue, researchers are exploring various strategies such as chemical modifications to enhance stability or delivery systems like nanoparticles that can protect the peptide from degradation.
The regulatory landscape for peptide-based drugs like Alpha-Neoendorphin is also an important consideration. Given its novel mechanism of action and potential therapeutic benefits, navigating regulatory pathways will be crucial for bringing this compound to market. Collaboration with regulatory agencies will be necessary to ensure that clinical trials are designed appropriately and that safety and efficacy standards are met.
Future directions in research on Alpha-Neoendorphin include exploring its interactions with other neurotransmitter systems and identifying potential synergistic effects with other drugs. Additionally, investigating long-term use safety will be essential to ensure that this compound can be used effectively without adverse consequences over extended periods.
In conclusion, Alpha-Neoendorphin (CAS No: 69671-17-6) represents a promising area of research with significant potential for therapeutic applications in pain management and neurological disorders. Its unique molecular structure and pharmacological properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and pharmacokinetics, Alpha-Neoendorphin may emerge as a valuable addition to the arsenal of treatments available for patients suffering from chronic pain and related conditions.
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